Cas no 2097968-74-4 (6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine)

• Product Name: 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine
• CAS No: 2097968-74-4
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• CID: 5723557
• PubChem ID: 121206038
• Update Time: 2025-11-01

6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026715165
• F1967-5025
• 2097968-74-4
• 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-(2,6-dimethyl-1-piperidinyl)-N,2-dimethyl-

• Inchi： 1S/C13H22N4/c1-9-6-5-7-10(2)17(9)13-8-12(14-4)15-11(3)16-13/h8-10H,5-7H2,1-4H3,(H,14,15,16)
• InChI Key： IUORYUAHTXTBAK-UHFFFAOYSA-N
• SMILES： N1(C2C=C(NC)N=C(C)N=2)C(C)CCCC1C

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 386.0±27.0 °C(Predicted)
• pka: 7.78±0.10(Predicted)

Additional information on 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine

Introduction to 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine (CAS No. 2097968-74-4)

6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2097968-74-4, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a dimethylpiperidine moiety and a dimethylpyrimidine backbone, which are key features that contribute to its chemical reactivity and biological activity.

The dimethylpiperidine group in the molecular framework of 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine plays a crucial role in modulating the compound's pharmacokinetic properties. This group is known for its ability to enhance solubility and improve bioavailability, making it a valuable component in the design of therapeutic agents. Furthermore, the presence of multiple methyl groups increases the lipophilicity of the compound, which can be advantageous for crossing biological membranes and achieving target site specificity.

On the other hand, the dimethylpyrimidine core provides a stable scaffold that can be modified to introduce various functional groups. This flexibility allows chemists to tailor the compound for specific biological targets, such as enzymes or receptors involved in metabolic pathways. The pyrimidine ring is particularly important in medicinal chemistry due to its prevalence in many bioactive molecules, including nucleoside analogs and antiviral agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine. Molecular docking studies have shown that this compound can interact with several key proteins implicated in diseases such as cancer and inflammation. The interactions between the dimethylpiperidine and dimethylpyrimidine moieties with target proteins suggest potential therapeutic applications in modulating cellular signaling pathways.

In vitro studies have demonstrated promising results regarding the pharmacological properties of 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine. These studies indicate that the compound exhibits inhibitory effects on certain enzymes involved in disease progression. For instance, preliminary data suggest that it may interfere with kinases and other enzymes that are overactive in cancer cells. Additionally, the compound's ability to modulate receptor activity makes it a candidate for developing treatments against neurological disorders.

The synthesis of 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has improved the efficiency of producing this compound on an industrial scale. Catalytic methods and asymmetric synthesis have been explored to enhance selectivity and reduce byproduct formation.

One of the most intriguing aspects of 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine is its potential for further derivatization. By introducing different substituents into the molecule, chemists can fine-tune its properties to achieve desired pharmacological effects. This flexibility makes it a valuable scaffold for drug discovery programs aimed at developing novel therapeutics.

The regulatory landscape for pharmaceutical compounds like 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Additionally, rigorous testing is required to assess safety and efficacy before clinical trials can begin.

The future prospects for 6-(2,6-dimethylpiperidin-1-yl)-N,2-dimethylpyrimidin-4-amine are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in treating various diseases by targeting specific biological pathways. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice.

In conclusion,6-(2,6-dimethylpiperidin-1-ylyl)-N,N,N-trimethyldiethoxymethylenemalononitrile, as represented by CAS No. 20979687484, represents a significant advancement in pharmaceutical chemistry. Its structural design offers numerous opportunities for further development into effective therapeutic agents. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing unmet medical needs.